1-Ethanesulfonyl-pyrrolidine-2-carboxylic acid

• IUPAC Name: 1-ethylsulfonylpyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C7H13NO4S/c1-2-13(11,12)8-5-3-4-6(8)7(9)10/h6H,2-5H2,1H3,(H,9,10)
• InChI Key: GGJDUYLRCTXJAW-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCCC1C(=O)O
• Molecular Formula: C7H13NO4S
• Molecular Weight: 207.25 g/mol
• CAS RN: 114037-63-7

Description

1-Ethanesulfonyl-pyrrolidine-2-carboxylic acid (ESPCA) is an organic compound with the chemical formula C6H11NO4S. It is a colorless solid that is soluble in many organic solvents. ESPCA has a wide range of applications in scientific research, such as in the synthesis of organic compounds, as a reagent in organic reactions, and as a catalyst in certain biochemical reactions.

Scientific Research Applications

Structural Analysis and Molecular Conformation

1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide, a variant of the requested compound, has been studied for its crystal structure and molecular conformation. The compound shows promise as an antineoplastic agent. Its crystal structure consists of a planar methoxyphenyl ring linked to a 2-carboxamide substituted oxo-pyrrolidine moiety through a sulfonyl group and includes a lattice water molecule. The conformational analysis reveals substantial agreement with the X-ray structure, except for the rotation of the carboxamide moiety. This study lays the groundwork for understanding the structural dynamics and potential applications of similar compounds (Banerjee et al., 2002).

Extraction and Separation Techniques

The study on the reactive extraction of pyridine-2-carboxylic acid highlights the use of specific extractant-diluent systems to recover carboxylic acids from dilute aqueous solutions like fermentation broth. This is vital for applications in producing pharmaceuticals and nutritional supplements, indicating the importance of selecting the right combination of extractant and diluent to achieve higher distribution with minimal toxicity (Datta & Kumar, 2014).

Synthesis and Catalytic Applications

Highly stable self-assembly in water of a guanidiniocarbonyl pyrrole carboxylate zwitterion and its potential as a building block for more complex structures is notable. This zwitterion forms extremely stable 1:1 dimers, suggesting potential applications in designing self-assembling systems based on electrostatic interactions, which could be crucial for various fields including materials science and nanotechnology (Schmuck & Wienand, 2003).

Chemical Reactions and Mechanisms

The study on the highly regioselective arylation of sp3 C-H bonds catalyzed by palladium acetate presents a new process based on C-H activation. The findings are significant for the synthesis of carboxylic acid derivatives and amine derivatives, indicating potential applications in organic synthesis and drug development (Zaitsev et al., 2005).